Cas no 887204-42-4 (N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide
• CAS No: 887204-42-4
• MF: C₁₆H₁₆FN₃O₄S
• MW: 365.37934589386
• CID: 5479607
• Update Time: 2025-07-15

N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

• Inchi： 1S/C16H16FN3O4S/c17-13-3-1-2-4-14(13)20-16(22)15(21)19-10-9-11-5-7-12(8-6-11)25(18,23)24/h1-8H,9-10H2,(H,19,21)(H,20,22)(H2,18,23,24)
• InChI Key： SSSVOKAVRZNLTP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(NC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

Comprehensive Overview of N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 887204-42-4)

N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide, identified by its CAS number 887204-42-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a fluorophenyl group and a sulfamoylphenyl moiety, linked through an ethanediamide backbone. Such structural attributes make it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in designing small-molecule therapeutics for chronic diseases. The sulfamoyl group in its structure is often associated with carbonic anhydrase inhibition, a mechanism leveraged in treatments for glaucoma, epilepsy, and hypertension. This aligns with trending searches on platforms like PubMed and Google Scholar, where queries such as "fluorophenyl sulfonamide derivatives" and "ethanediamide-based drug design" have seen a steady rise.

The synthesis of CAS 887204-42-4 involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. These methodologies are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in industrial and academic settings.

From an SEO perspective, incorporating keywords like "fluorophenyl sulfamoyl ethanediamide" and "887204-42-4 applications" can enhance visibility for audiences seeking detailed technical data. Additionally, addressing common questions such as "How does fluorination improve drug efficacy?" or "What are the structural advantages of sulfamoyl groups?" can make this content more engaging. The compound's potential in precision medicine and personalized therapeutics further aligns with contemporary biomedical trends, making it a subject of interest for AI-driven research platforms.

In conclusion, N'-(2-fluorophenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide (CAS 887204-42-4) represents a convergence of innovative chemistry and therapeutic potential. Its structural complexity and functional versatility position it as a valuable entity in modern drug development, resonating with both scientific literature and industry-focused queries. Future studies may explore its pharmacokinetic properties and broader applications, solidifying its place in the next generation of bioactive molecules.